Ethyl 4-[(2-hydroxyethyl)(methyl)amino]benzoate

• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• IUPAC Name: ethyl 4-[2-hydroxyethyl(methyl)amino]benzoate
• InChI: InChI=1S/C12H17NO3/c1-3-16-12(15)10-4-6-11(7-5-10)13(2)8-9-14/h4-7,14H,3,8-9H2,1-2H3
• InChI Key: AEZRZVSKJDYYQQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N(C)CCO

Description

Ethyl 4-[(2-hydroxyethyl)(methyl)amino]benzoate is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (30 ml) of ethyl 4-[(2-{[tert-butyl(dimethyl)silyl]oxy}ethyl) (methyl)amino]benzoate (2.33 g, 6.90 mmol) in tetrahydrofuran was added tetrabutyl ammoniumfluoride (1.0 M toluene solution, 10.4 ml, 10.4 mmol) at room temperature and the mixture was stirred overnight. After concentration of the reaction mixture under reduced pressure, the residue was subjected to silica gel column chromatography and eluted with hexane-ethyl acetate (3:2-1:4, v/v) to give the title compound (1.11 g, 72%) as a colorless oil.